(2-Bromo-4-nitrophenyl)methanamine
Overview
Description
Scientific Research Applications
Biomedical Research
(2-Bromo-4-nitrophenyl)methanamine: may serve as a precursor for the synthesis of bioactive compounds. Its structural moiety could be utilized in the development of novel pharmaceuticals, particularly in the creation of small molecule drugs that target specific proteins or enzymes within the body .
Analytical Chemistry
In analytical chemistry, this compound could be used to develop new analytical reagents or methods for detecting specific substances. Its nitrophenyl group, in particular, might be useful in colorimetric assays where a change in color indicates the presence of a particular analyte .
Material Science
The compound’s potential applications in material science include the synthesis of new polymers or coatings. Its bromo and nitro groups could facilitate the formation of novel materials with unique properties, such as enhanced durability or chemical resistance .
Environmental Science
(2-Bromo-4-nitrophenyl)methanamine: could be investigated for its role in environmental remediation processes. For instance, it might be used to synthesize compounds that can neutralize or degrade environmental pollutants .
Agriculture
In agriculture, derivatives of this compound might be explored for their pesticidal or herbicidal activities. The bromo and nitro groups could be part of a compound’s active site, providing a mechanism for controlling pests or weeds .
Food Industry
The food industry could benefit from the antimicrobial properties of compounds derived from (2-Bromo-4-nitrophenyl)methanamine . These could be used as preservatives to extend the shelf life of food products or as sanitizing agents during food processing .
Pharmaceutical Synthesis
This compound could be used as an intermediate in the synthesis of more complex pharmaceuticals. Its reactive groups make it a versatile building block for constructing a wide range of therapeutic agents .
Chemical Synthesis
(2-Bromo-4-nitrophenyl)methanamine: may be employed in various chemical synthesis pathways. It could act as a starting material for the production of dyes, pigments, or other industrial chemicals that require a nitrophenyl component for their synthesis .
properties
IUPAC Name |
(2-bromo-4-nitrophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c8-7-3-6(10(11)12)2-1-5(7)4-9/h1-3H,4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMXORVQLHXOZFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Br)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-4-nitrophenyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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